Cas no 2172439-82-4 (5-{spiro2.2pentan-1-yl}-8-thia-4,6-diazatricyclo7.4.0.0,2,7trideca-1(9),2(7),5-trien-3-one)

• Product Name: 5-{spiro2.2pentan-1-yl}-8-thia-4,6-diazatricyclo7.4.0.0,2,7trideca-1(9),2(7),5-trien-3-one
• CAS No: 2172439-82-4
• MF: C₁₅H₁₆N₂OS
• MW: 272.365342140198
• CID: 6433766
• PubChem ID: 165520928
• Update Time: 2025-07-11

5-{spiro2.2pentan-1-yl}-8-thia-4,6-diazatricyclo7.4.0.0,2,7trideca-1(9),2(7),5-trien-3-one Chemical and Physical Properties

Names and Identifiers

• 5-{spiro2.2pentan-1-yl}-8-thia-4,6-diazatricyclo7.4.0.0,2,7trideca-1(9),2(7),5-trien-3-one
• 2172439-82-4
• 5-{spiro[2.2]pentan-1-yl}-8-thia-4,6-diazatricyclo[7.4.0.0,2,7]trideca-1(9),2(7),5-trien-3-one
• EN300-1267695

• Inchi： 1S/C15H16N2OS/c18-13-11-8-3-1-2-4-10(8)19-14(11)17-12(16-13)9-7-15(9)5-6-15/h9H,1-7H2,(H,16,17,18)
• InChI Key： DRBUXJUFIKSUNE-UHFFFAOYSA-N
• SMILES： S1C2CCCCC=2C2C(NC(C3CC43CC4)=NC1=2)=O

Computed Properties

• Exact Mass: 272.09833431g/mol
• Monoisotopic Mass: 272.09833431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 69.7Ų

Additional information on 5-{spiro2.2pentan-1-yl}-8-thia-4,6-diazatricyclo7.4.0.0,2,7trideca-1(9),2(7),5-trien-3-one

Introduction to Compound with CAS No. 2172439-82-4 and Product Name: 5-{spiro2.2pentan-1-yl}-8-thia-4,6-diazatricyclo7.4.0.0,2,7trideca-1(9),2(7),5-trien-3-one

The compound in question, identified by the CAS number 2172439-82-4, is a highly intricate molecular entity with the systematic name 5-{spiro2.2pentan-1-yl}-8-thia-4,6-diazatricyclo7.4.0.0,2,7trideca-1(9),2(7),5-trien-3-one. This compound belongs to a class of heterocyclic molecules that have garnered significant attention in the field of pharmaceutical chemistry due to their unique structural features and potential biological activities.

Heterocyclic compounds are known for their diverse applications in medicinal chemistry, often serving as key scaffolds in the development of novel therapeutic agents. The structure of this particular compound features a spirocyclic core, which is a fused ring system consisting of two cyclic components linked by a single atom. In this case, the spirocyclic moiety is derived from spiro2.2pentan-1-yl, contributing to the molecule's complexity and potentially influencing its pharmacokinetic properties.

The presence of a sulfur atom in the ring system, indicated by the suffix "-thia," suggests that this compound may exhibit properties typical of thioheterocycles, such as enhanced stability and specific interactions with biological targets. The tricyclic framework of the molecule, denoted by "tricyclo7.4.0.0,2,7trideca," further adds to its structural complexity and may contribute to its unique chemical behavior.

The azatridecane backbone, characterized by the presence of nitrogen atoms at positions 4 and 6, introduces another layer of complexity to the molecule. Azatridecanes are known for their ability to mimic natural products and have been explored in various pharmacological contexts due to their potential to interact with biological macromolecules in novel ways.

Recent research in the field of heterocyclic chemistry has highlighted the importance of spirocyclic structures in drug design. Spirocycles are particularly attractive due to their rigid framework, which can enhance binding affinity and selectivity towards biological targets. The spirocyclic core in this compound may contribute to its potential as a lead compound for further drug development.

The triene system present in the molecular structure, indicated by "1(9),2(7),5-trien," suggests that this compound may exhibit photochemical properties or interactions with light-sensitive biological pathways. Trienes are known for their ability to absorb UV light and have been explored in various applications ranging from photodynamic therapy to natural product synthesis.

The overall architecture of this compound places it within a class of molecules that have been extensively studied for their pharmacological potential. The combination of spirocyclic, thioheterocyclic, and azatridecane features creates a unique chemical entity that may exhibit a range of biological activities. These activities could include interactions with enzymes, receptors, or other cellular components relevant to various therapeutic areas.

In terms of synthetic chemistry, the preparation of such complex molecules presents significant challenges due to the multiple rings and functional groups involved. However, advances in synthetic methodologies have made it increasingly feasible to construct intricate heterocyclic frameworks like that of this compound. Techniques such as cycloadditions, ring-closing metathesis, and transition-metal-catalyzed reactions have all played roles in the synthesis of similar molecular architectures.

The potential applications of this compound are broad and could span multiple therapeutic areas depending on its biological profile. For instance, its structural features might make it suitable for applications in anti-inflammatory therapy, where spirocyclic compounds have shown promise as lead candidates. Additionally, its thioheterocyclic nature could suggest potential uses in antimicrobial or antiviral treatments.

Given the increasing interest in natural product-inspired molecules, this compound's structure might also be explored for its potential as a scaffold for drug discovery programs targeting neglected diseases or unmet medical needs. The unique combination of structural motifs present in this molecule could inspire new chemical libraries and provide insights into the design of next-generation therapeutics.

The study of such complex molecules also contributes to our fundamental understanding of heterocyclic chemistry and its applications in medicine. By investigating the properties and reactivity patterns of these compounds, researchers can gain valuable insights into structure-activity relationships (SAR) and develop better strategies for drug design.

In conclusion, the compound with CAS number 2172439-82-4 represents an intriguing example of modern heterocyclic chemistry with significant potential for pharmaceutical applications. Its unique structural features—such as the spirocyclic core (spiro2.2pentan-1-yl) and azatridecane backbone—make it a promising candidate for further investigation into its biological activities and synthetic feasibility.